Cas no 35852-44-9 (Propanoic acid,2-methyl-, 4-methylpentyl ester)
35852-44-9 structure
Product Name:Propanoic acid,2-methyl-, 4-methylpentyl ester
CAS No:35852-44-9
MF:C10H20O2
MW:172.264603614807
CID:307704
PubChem ID:3084616
Update Time:2025-04-19
Propanoic acid,2-methyl-, 4-methylpentyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid,2-methyl-, 4-methylpentyl ester
- 4-methylpentyl 2-methylpropanoate
- 4-Methylpentyl isobutyrate
- UNII-1PCS2LK3IM
- 4-METHYL-1-PENTYL ISOBUTYRATE
- AKOS006238548
- SCHEMBL4675873
- NS00029934
- 35852-44-9
- 1PCS2LK3IM
- EINECS 252-759-4
- ISOHEXYL ISOBUTYRATE
- DTXSID60189401
- Propanoic acid, 2-methyl-, 4-methylpentyl ester
- AJCVRKAWPQPCAA-UHFFFAOYSA-N
-
- Inchi: 1S/C10H20O2/c1-8(2)6-5-7-12-10(11)9(3)4/h8-9H,5-7H2,1-4H3
- InChI Key: AJCVRKAWPQPCAA-UHFFFAOYSA-N
- SMILES: O(C(C(C)C)=O)CCCC(C)C
Computed Properties
- Exact Mass: 172.1464
- Monoisotopic Mass: 172.146329876g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 128
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 0.8771 (estimate)
- Melting Point: -78°C (estimate)
- Boiling Point: 202.6°C (estimate)
- Refractive Index: 1.3889 (estimate)
- PSA: 26.3
Propanoic acid,2-methyl-, 4-methylpentyl ester Related Literature
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
35852-44-9 (Propanoic acid,2-methyl-, 4-methylpentyl ester) Related Products
- 2349-07-7(Hexyl isobutyrate)
- 2050-01-3(Isoamyl Isobutyrate)
- 39255-32-8(Ethyl 2-methylpentanoate)
- 10032-15-2(Hexyl 2-methylbutanoate)
- 10138-59-7(1,2-Cyclohexanedicarboxylic Acid Diethyl Ester)
- 103-23-1(Bis(2-ethylhexyl)adipate)
- 7452-79-1(Ethyl 2-methylbutyrate)
- 18268-70-7(3,6,9-Trioxaundecamethylenebis-(2-ethylhexanoate))
- 14924-53-9(Ethyl cyclobutanecarboxylate)
- 94-28-0(Tri(ethylenglycol)bis-2-ethylhexanoate)
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